Cas no 921525-81-7 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide structure
921525-81-7 structure
Product Name:N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide
CAS No:921525-81-7
MF:C22H26N2O4
MW:382.452846050262
CID:5915438
PubChem ID:40886874
Update Time:2025-07-16

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-methoxy-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-propyl-1,5-benzoxazepin-8-yl)-
    • 921525-81-7
    • N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-3-methoxybenzamide
    • N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide
    • AKOS024632848
    • N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methoxybenzamide
    • F2261-0381
    • Inchi: 1S/C22H26N2O4/c1-5-11-24-18-10-9-16(13-19(18)28-14-22(2,3)21(24)26)23-20(25)15-7-6-8-17(12-15)27-4/h6-10,12-13H,5,11,14H2,1-4H3,(H,23,25)
    • InChI Key: IBJQAMMYYGLZPO-UHFFFAOYSA-N
    • SMILES: C(NC1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

  • Exact Mass: 382.18925731g/mol
  • Monoisotopic Mass: 382.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3(Predicted)
  • Boiling Point: 527.0±50.0 °C(Predicted)
  • pka: 12.68±0.40(Predicted)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide Pricemore >>

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Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide (CAS No. 921525-81-7)

The compound N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide (CAS No. 921525-81-7) is a specialized organic molecule with a unique structural framework. Its benzoxazepine core, combined with a methoxybenzamide moiety, makes it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, though its exact mechanisms remain under investigation.

In recent years, the demand for novel small-molecule compounds like 921525-81-7 has surged due to their role in drug discovery and development. The compound's tetrahydro-1,5-benzoxazepine scaffold is notable for its resemblance to pharmacophores found in CNS-active drugs, sparking discussions about its potential in neurological research. However, it is critical to emphasize that this compound is strictly for research purposes and not intended for human or veterinary use.

The synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide involves multi-step organic reactions, often requiring precise control of conditions to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its structural integrity. These methods ensure that researchers receive a compound meeting stringent quality standards, which is crucial for reproducible experimental results.

From an SEO perspective, users frequently search for terms like "benzoxazepine derivatives uses", "CAS 921525-81-7 supplier", or "methoxybenzamide research applications". Addressing these queries, this compound is primarily utilized in academic and industrial labs exploring structure-activity relationships (SAR) or screening for bioactive molecules. Its propyl and dimethyl substituents contribute to its lipophilicity, a property often correlated with membrane permeability in drug design.

Environmental and safety data for 921525-81-7 are limited, underscoring the importance of handling it under GLP or GMP guidelines. Researchers are advised to consult SDS documentation and employ proper PPE when working with this compound. Despite its non-regulated status, ethical sourcing and compliance with local regulations are imperative for procurement.

In conclusion, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide represents a fascinating case study in medicinal chemistry. Its structural complexity and potential utility in high-throughput screening align with contemporary trends in precision medicine and targeted therapy development. Future studies may elucidate its full spectrum of applications, further solidifying its relevance in scientific advancement.

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